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Compound of Interest

1,4-Dichloro-6,7-
Compound Name:
dimethoxyphthalazine

Cat. No.: B046717

An In-depth Technical Guide to 2,4-Dichloro-6,7-dimethoxyquinazoline

This technical guide provides a comprehensive overview of 2,4-Dichloro-6,7-

dimethoxyquinazoline, a key intermediate in pharmaceutical synthesis. This document is

intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Properties
CAS Number: 27631-29-4

Chemical Structure:

Molecular Formula: C10HsCl2N20:2
IUPAC Name: 2,4-dichloro-6,7-dimethoxyquinazoline[1][2][3]
SMILES: COclcc2nc(Cl)nc(Cl)c2cc1OC[1][2]

INChl Key: DGHKCBSVAZXEPP-UHFFFAOYSA-N[1][2]

Physicochemical Properties:
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Property Value Source(s)
Molecular Weight 259.09 g/mol [1112113114]
Light yellow powder/solid,
Appearance ) [1][5]16]
Crystalline Powder
Melting Point 175-178 °C [4107]
Solubility Insoluble in water [7]
Boiling Point 340.51£42.0 °C (Predicted) [7]
Density 1.5369 (Rough Estimate) [7]
Spectroscopic Data
Technique Data Highlights Source(s)
m/z Top Peak: 258, m/z 2nd
GC-MS Highest: 260, m/z 3rd Highest: [2]
243
A detailed FT-IR spectrum is
available and has been
FT-IR : o [8]
analyzed in conjunction with
computational methods.
NMR data is available for this
I1H-NMR & B3C-NMR [9][10]

compound.

Experimental Protocols
Synthesis of 2,4-Dichloro-6,7-dimethoxyquinazoline

A common method for the synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline involves the

chlorination of 6,7-dimethoxy-2,4-quinazolinedione (also known as 2,4-dihydroxy-6,7-

dimethoxyquinazoline).

Materials:
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6,7-dimethoxy-2,4-quinazolinedione

Phosphorus oxychloride (POCIs)[11][12]

N,N-dimethylaniline or N,N-dimethylformamide (as a catalyst)[11][12]

Acetonitrile (as a solvent)[13]

Ice-cold water

Procedure:

A mixture of 6,7-dimethoxy-2,4-quinazolinedione and phosphorus oxychloride is prepared.
[11][12] N,N-dimethylaniline can be added as a catalyst.[11]

e The reaction mixture is refluxed for several hours (e.g., 5 hours).[11]

 After refluxing, the mixture is allowed to cool to room temperature.[11]

e The cooled reaction mixture is then carefully poured into ice-cold water with stirring.[11]

e The resulting precipitate, 2,4-dichloro-6,7-dimethoxyquinazoline, is collected by filtration.[11]
o The filtered product is washed with distilled water to remove any remaining impurities.[11]

Applications in Drug Development

2,4-Dichloro-6,7-dimethoxyquinazoline is a versatile intermediate in the synthesis of various
biologically active molecules. It is notably used in the preparation of kinase inhibitors and
cytokine and growth factor signaling modulators.[3] For instance, it is a key reactant in the
synthesis of certain 4-anilinoquinazoline derivatives, a class of compounds known for their
potential as anticancer agents.[14] It is also identified as an impurity in the manufacturing of
Doxazosin.[2][3]

Safety Information

Hazard Statements:
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o Causes skin irritation.[2][5]

o Causes serious eye irritation.[2][5]

o May cause respiratory irritation.[2][5]

Precautionary Measures:

Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Use only outdoors or in a well-ventilated area.[5]

Wear protective gloves, protective clothing, eye protection, and face protection.[5]

Store in a well-ventilated place and keep the container tightly closed.[5]
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Caption: Synthesis of 2-chloro-4-(arylamino)-6,7-dimethoxyquinazoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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